Cas no 2648453-53-4 (JH-XVI-178)

• Product Name: JH-XVI-178
• CAS No: 2648453-53-4
• MF: C₂₂H₂₂ClN₇O
• MW: 435.909382343292
• CID: 5518656
• PubChem ID: 156445498
• Update Time: 2025-07-14

JH-XVI-178 Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[4.5]decan-1-one, 8-[3-chloro-5-(1-methyl-1H-indazol-5-yl)-1H-pyrazolo[3,4-b]pyridin-4-yl]-
• JH-XVI-178
• BDBM50573483
• MS-27810
• SCHEMBL23462610
• CHEMBL4877883
• 2648453-53-4
• AKOS040757937
• DA-64639
• 8-[3-chloro-5-(1-methylindazol-5-yl)-2H-pyrazolo[3,4-b]pyridin-4-yl]-2,8-diazaspiro[4.5]decan-1-one
• CS-0256188
• EX-A6051

• Inchi： 1S/C22H22ClN7O/c1-29-16-3-2-13(10-14(16)11-26-29)15-12-25-20-17(19(23)27-28-20)18(15)30-8-5-22(6-9-30)4-7-24-21(22)31/h2-3,10-12H,4-9H2,1H3,(H,24,31)(H,25,27,28)
• InChI Key： YLJSAFSDGFNKAC-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCN(C3C(C4C=CC5=C(C=4)C=NN5C)=CN=C4NN=C(Cl)C4=3)CC2)CCN1

Computed Properties

• Exact Mass: 435.1574360g/mol
• Monoisotopic Mass: 435.1574360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.7Ų

Additional information on JH-XVI-178

Compound CAS No. 2648453-53-4: JH-XVI-178

CAS No. 2648453-53-4, commonly referred to as JH-XVI-178, is a highly specialized chemical compound with unique properties that make it valuable in various scientific and industrial applications. This compound has garnered significant attention in recent years due to its potential in advanced materials science and pharmacological research. The name JH-XVI-178 is derived from its systematic nomenclature, which reflects its structural complexity and functional groups.

The chemical structure of CAS No. 2648453-53-4 is characterized by a combination of aromatic rings and heteroatoms, which contribute to its stability and reactivity. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis, enabling the creation of complex molecules with tailored properties. Researchers have also explored its role in catalytic processes, where it has demonstrated exceptional efficiency in promoting selective reactions under mild conditions.

In terms of applications, JH-XVI-178 has found utility in the development of advanced polymers and composite materials. Its unique electronic properties make it an ideal candidate for use in high-performance electronics, such as organic light-emitting diodes (OLEDs) and flexible displays. Furthermore, preliminary studies suggest that this compound may have therapeutic potential in the treatment of certain diseases, particularly those involving oxidative stress and inflammation.

The synthesis of CAS No. 2648453-53-4 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have significantly improved the scalability of this process, making it more accessible for industrial applications. Collaborative efforts between academic institutions and industry partners have further accelerated the development of cost-effective production techniques.

From a safety perspective, JH-XVI-178 exhibits low toxicity under normal handling conditions, though appropriate precautions should be taken to minimize exposure during synthesis and processing. Regulatory bodies have classified this compound as non-hazardous for most industrial uses, provided that standard safety protocols are followed.

In conclusion, CAS No. 2648453-53-4, or JH-XVI-178, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing research into its potential uses, position it as a key player in the development of next-generation materials and therapies. As technology continues to evolve, so too will the understanding and utilization of this remarkable compound.